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Compound of Interest

Compound Name: alpha-Guaiene

Cat. No.: B1239748

Introduction

Alpha-guaiene (0-guaiene) is a bicyclic sesquiterpene found in a variety of aromatic plants,
most notably in patchouli oil (Pogostemon cablin). For many years, its bioactivity was primarily
considered in the context of the essential oils in which it is a constituent. Early research on
isolated a-guaiene was limited, with more detailed investigations into its specific
pharmacological effects emerging more prominently after 2015. This guide provides an in-
depth overview of the foundational and early studies on the bioactivity of a-guaiene, with a
focus on its antifungal, anti-inflammatory, antioxidant, and cytotoxic properties. Where early
data on the isolated compound is scarce, studies on closely related guaiane sesquiterpenes or
essential oils with high a-guaiene content are referenced to provide context for its potential
therapeutic effects.

Antifungal Activity

The antifungal properties of a-guaiene have been a significant area of investigation. Early
research often inferred its activity as part of an essential oil's broader effects. However, more
recent studies have provided specific data on fractions enriched with a-guaiene.

Quantitative Data: Antifungal Activity
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. Concentration/  Purity of a-
Fungal Strain Assay Type . Reference
Value Guaiene
Minimum
Candida albicans  Inhibitory --INVALID-LINK--
] 45% (viv) 38.8%
ATCC 7102 Concentration [11[2]
(MIC)
Minimum
Fungicidal --INVALID-LINK--
_ 50% (v/v) 38.8%
Concentration [1][2]
(MFC)
Minimum
_ _ Inhibitory --INVALID-LINK--
Aspergillus niger ] 55% (v/v) 38.8%
Concentration [1][2]
(MIC)
Minimum
Fungicidal --INVALID-LINK--
, 60% (v/v) 38.8%
Concentration [11[2]
(MFC)
) Minimum
Microsporum o
Inhibitory --INVALID-LINK--
gypseum ATCC ) 50% (v/v) 38.8%
Concentration [1][2]
14683
(MIC)
Minimum
Fungicidal --INVALID-LINK--
_ 60% (v/v) 38.8%
Concentration [1][2]
(MFC)
] Minimum
Trichophyton .
Inhibitory --INVALID-LINK--
mentagrophytes ] 95% (v/Vv) 38.8%
Concentration [1][2]
ATCC 16404
(MIC)
Minimum 100% (v/v) 38.8% --INVALID-LINK--
Fungicidal [1][2]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentration
(MFC)
7.69 mm
. . . N --INVALID-LINK--
Candida albicans  Well Diffusion inhibition zone 38.8% 3l
(at 100% conc.)
2.82 mm
. . e o --INVALID-LINK--
Aspergillus niger  Well Diffusion inhibition zone 38.8%

3
(at 100% conc.) 3l

Experimental Protocol: Microdilution Method for MIC

and MFC Determination
This protocol is based on the methodology described by Nurjanah et al. (2025).[1][2]

e Fungal Inoculum Preparation: Fungal conidia are harvested from agar slants using sterile
0.85% saline solution containing 0.1% Tween 20. The conidial suspension is then adjusted
with sterile saline to a concentration of approximately 1.0 x 10> conidia/mL.

e Microplate Preparation: A 96-well microplate is used. A serial dilution of the a-guaiene
sample is prepared in a suitable broth medium (e.g., Sabouraud Dextrose Broth) in the wells
of the microplate.

 Inoculation: Each well is inoculated with 100 uL of the prepared fungal suspension.

o Controls: Positive controls (containing a known antifungal agent like ketoconazole or
fluconazole), negative controls (containing the solvent used to dissolve a-guaiene, such as
n-hexane), and growth controls (containing only the medium and the fungal inoculum) are
included.

 Incubation: The microplate is incubated at an appropriate temperature (e.g., 28-30°C) for a
period suitable for fungal growth (typically 48-72 hours).

o MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest
concentration of a-guaiene that visually inhibits fungal growth.
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o MFC Determination: To determine the Minimum Fungicidal Concentration (MFC), a small
aliquot from the wells showing no visible growth is sub-cultured onto fresh agar plates. The
plates are incubated for a further 48-72 hours. The MFC is the lowest concentration of a-

guaiene that results in no fungal growth on the sub-cultured plates.
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Preparation Assay

R — Serial Dilution of a-Guaiene
Pl in 96-well plate
Prepare Fungal Inoculum
(L0 X 107 conidialmL)

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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